Cas no 573951-20-9 (7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yl)heptanoic acid)

• Product Name: 7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yl)heptanoic acid
• CAS No: 573951-20-9
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 4457460
• PubChem ID: 16061103
• Update Time: 2025-11-03

7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yl)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yl)heptanoic acid
• 15-deoxy-Δ12,14-Prostaglandin A1
• LDOCIRJMPUHXRM-YUJGFSRTSA-N
• Prosta-10,12,14-trien-1-oic acid, 9-oxo-, (12Z,14E)-
• LMFA03010171
• PD021486
• 9-Oxoprosta-10,12Z,14E-trien-1-oic acid
• HMS3648C13
• SR-01000946196-1
• 15d-Prostaglandin A1
• HY-118101
• 15-Deoxy-
• 573951-20-9
• CHEBI:185661
• 9-oxo-10,12Z,14E-prostatrienoic acid
• 15d-PGA1
• 7-[(1R,2Z)-2-[(E)-oct-2-enylidene]-5-oxocyclopent-3-en-1-yl]heptanoic acid
• 15-deoxy-Delta12,14-Prostaglandin A1
• 9-oxo-prosta-10,12Z,14E-trienoic acid
• SR-01000946196
• 15-deoxy-Delta12,14-PGA1
• 15-deoxy-.DELTA.12,14-Prostaglandin A1
• currency12,14-prostaglandin A1
• CS-0065196
• SCHEMBL14577816

• Inchi： 1S/C20H30O3/c1-2-3-4-5-6-9-12-17-15-16-19(21)18(17)13-10-7-8-11-14-20(22)23/h6,9,12,15-16,18H,2-5,7-8,10-11,13-14H2,1H3,(H,22,23)/b9-6+,17-12-/t18-/m1/s1
• InChI Key： LDOCIRJMPUHXRM-YUJGFSRTSA-N
• SMILES： O=C1C=C/C(=C/C=C/CCCCC)/[C@H]1CCCCCCC(=O)O

Computed Properties

• Exact Mass: 318.21949481g/mol
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on 7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yl)heptanoic acid

Introduction to 7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yl)heptanoic acid (CAS No. 573951-20-9)

7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yl)heptanoic acid, identified by its Chemical Abstracts Service (CAS) number 573951-20-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate cyclic and acyclic structures, which contribute to its unique chemical properties and potential biological activities. The presence of both an enone group and a carboxylic acid moiety in its molecular framework suggests a versatile reactivity that makes it a valuable intermediate in the synthesis of more elaborate pharmacophores.

The structure of 7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yl)heptanoic acid can be broken down into several key functional components. The cyclopentene ring, oxidized at the 5-position, forms the core aromatic-like structure, while the 2-octenylidene substituent introduces a conjugated system that can participate in various electronic and steric interactions. The heptanoic acid tail provides a hydrophobic anchor, enhancing solubility in organic solvents and potentially influencing membrane interactions in biological systems. This combination of structural features positions the compound as a promising candidate for further derivatization and investigation.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. Specifically, the cyclopentenone scaffold, known for its ability to form stable enones and undergo Michael additions, has been widely studied for its anti-inflammatory and antioxidant properties. Compounds like 7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yl)heptanoic acid may exhibit analogous effects due to their ability to interact with biological targets such as peroxisome proliferator-activated receptors (PPARs) and nuclear factor kappa B (NFκB). These interactions are critical in modulating inflammatory pathways, making such compounds attractive for therapeutic development.

Moreover, the acrylate-like functionality introduced by the heptanoic acid side chain can serve as a reactive handle for further chemical modifications. This allows for the synthesis of derivatives with tailored properties, such as enhanced bioavailability or targeted delivery systems. For instance, esterification or amidation of the carboxylic acid group could yield compounds with improved pharmacokinetic profiles. Such modifications are essential in drug discovery pipelines, where optimizing solubility, stability, and metabolic resistance is paramount.

The synthesis of 7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yl)heptanoic acid presents an interesting challenge due to the need for precise regiocontrol during ring formation and functionalization. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have been employed to achieve high yields and selectivity. For example, palladium-catalyzed cross-coupling reactions can facilitate the introduction of the octenylidene moiety onto the cyclopentenone backbone. Such techniques underscore the importance of modern synthetic strategies in accessing complex natural product-like structures.

Recent studies have also highlighted the role of computational chemistry in predicting the biological activity of molecules like 7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yl)heptanoic acid. Molecular docking simulations have been used to model interactions with target proteins, providing insights into potential binding affinities and mechanisms of action. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries and identification of lead compounds for further optimization. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

The potential applications of 7-(2-oct-2-enylidene-5-oxocyclopent-3-en-1-yloxy)heptanoic acid extend beyond traditional pharmaceuticals. Its structural complexity makes it a valuable tool in materials science, particularly in the development of advanced polymers and coatings with unique mechanical or optical properties. Additionally, its reactivity allows for the creation of conjugates with biomolecules such as peptides or nucleotides, opening avenues for targeted drug delivery systems. Such interdisciplinary applications highlight the versatility of this compound.

In conclusion,7-(2-octenoylidene)-5-cyclopentenone heptanoic acid CAS No 573951 20 9 represents a fascinating subject of study due to its intricate structure and multifaceted reactivity. Its potential biological activities, synthetic utility, and industrial applications make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, this compound will likely play an increasingly important role in both academic research and industrial innovation.